Cas no 111535-34-3 (1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)-)

1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)- structure
111535-34-3 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)-
CAS No:111535-34-3
MF:C14H18ClN5
MW:291.779221057892
CID:157280
PubChem ID:183320
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-chloro-N2-(1-methylethyl)-N4-(1-phenylethyl)-
    • 6-chloro-2-N-(1-phenylethyl)-4-N-propan-2-yl-1,3,5-triazine-2,4-diamine
    • 1,3,5-Triazine-2,4-diamine, 6-chloro-N-(1-methylethyl)-N'-(1-phenylethyl)-
    • 109829-49-4
    • 111535-34-3
    • 6-Chloro-N~2~-(1-phenylethyl)-N~4~-(propan-2-yl)-1,3,5-triazine-2,4(1H,3H)-diimine
    • DTXSID90911373
    • Inchi: 1S/C14H18ClN5/c1-9(2)16-13-18-12(15)19-14(20-13)17-10(3)11-7-5-4-6-8-11/h4-10H,1-3H3,(H2,16,17,18,19,20)
    • InChI Key: BJSAUKVRPQANTD-UHFFFAOYSA-N
    • SMILES: ClC1N=C(N=C(N=1)NC(C)C1C=CC=CC=1)NC(C)C

Computed Properties

  • Exact Mass: 291.125073
  • Monoisotopic Mass: 291.125073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.7
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.261
  • Boiling Point: 467.1°Cat760mmHg
  • Flash Point: 236.3°C
  • PSA: 69.19000
  • LogP: 2.36220
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